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Compound of Interest

2-Pyrrolidin-1-ylpyrimidine-4,6-
Compound Name:
diamine

Cat. No.: B168725

An In-depth Technical Guide to 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

Introduction

This technical guide provides a comprehensive overview of the chemical and biological
properties of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide, a pyrimidine derivative with
significant applications in the pharmaceutical and cosmetic industries. While the query
specified "2-Pyrrolidin-1-ylpyrimidine-4,6-diamine,"” the vast majority of scientific literature
and commercial availability points to the N-oxide form, 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine
1-oxide (CAS No. 55921-65-8), as the compound of primary interest. This document will focus
on this well-documented molecule, also known by synonyms such as Pyrrolidinyl
Diaminopyrimidine Oxide and Triaminodil.[1][2][3]

Structurally similar to the well-known hair growth stimulant Minoxidil, this compound has
garnered attention for its potential to treat hair loss and as a subject of research for other
biological activities, including antiviral properties.[4] It is distinguished from Minoxidil by the
substitution of a pyrrolidine ring for Minoxidil's piperidine ring.[5]

Chemical and Physical Properties

The fundamental chemical and physical properties of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine
1-oxide are summarized in the table below. These properties are crucial for its handling,
formulation, and analysis in a research and development setting.
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Property Value Source
3-hydroxy-2-imino-6-pyrrolidin-

UPAC Name 1-y|3;/:>yrim)i/din-4-amin: ' s
Pyrrolidinyl Diaminopyrimidine

Synonyms Oi/(ide, Tri)f:lminodil, Ifglpyrrol izl

CAS Number 55921-65-8 [1][4][5]

Molecular Formula CsH13NsO [11[4115]

Molecular Weight 195.22 g/mol [1][4]15]

Appearance White crystalline powder [6]

Melting Point 278°C (with decomposition) [2][5][6]

Boiling Point (Predicted)

549.3 £60.0 °C

[2](6]

Density 1.60 - 1.607 g/cm?3 [2]
pKa (Predicted) 4.89+0.10 [21[7]
XLogP3 0.9 [1]
Solubility Favorable solubility in hot 4]

ethanol

Storage Temperature

2-8°C, protected from light

[2]

Experimental Protocols
Synthesis of 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-

oxide

The synthesis of this compound is typically achieved through a two-step process involving

nucleophilic substitution followed by oxidation.[4][5]

Step 1: Nucleophilic Substitution Amination

 Starting Materials: 2,4-diamino-6-chloropyrimidine N-oxide and pyrrolidine.[2][5]
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e Procedure:

o Dissolve 2,4-diamino-6-chloropyrimidine N-oxide (16 g, 0.1 mol) and pyrrolidine (7.47 g,
0.105 mol) in 100 mL of ethanol.[2]

o While stirring, add a 10% sodium hydroxide (NaOH) solution (0.11 mol) dropwise to the
mixture.[2]

o Heat the reaction mixture to 80°C and maintain for 120 minutes.[2] The reaction can also
be carried out in other polar aprotic solvents like pyridine or dimethylformamide (DMF) at
temperatures ranging from 80°C to 120°C.[5]

o Monitor the reaction progress using high-performance liquid chromatography (HPLC).[2]
Step 2: Isolation and Purification of the Intermediate
o Upon completion of the reaction, cool the mixture to below 5°C.[2]
» Remove the solvent by filtration to collect the solid product.[2]
e Wash the obtained solid with water.[2]
Step 3: Oxidation (if starting from non-oxidized precursor)

If the synthesis begins with 2,4-diamino-6-chloropyrimidine (the non-oxidized form), an
oxidation step is required after the nucleophilic substitution.

o Oxidizing Agent: Hydrogen peroxide (H202).[4][5]
o Catalyst: Sodium tungstate or nano-CoCr204 can be used.[4][5]

e Procedure: The intermediate from the substitution step is treated with hydrogen peroxide in a
suitable solvent like ethanol at approximately 50°C for 1-3 hours.[5]

Final Purification: Recrystallization

e The crude product is purified by recrystallization from hot ethanol or a mixture of ethanol and
water.[2][4] The compound's favorable solubility in hot ethanol and reduced solubility upon
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cooling facilitates efficient crystallization.[4]

e The final product is obtained as a colorless or white crystalline solid with a yield of
approximately 92%.[2]

Nucleophilic Substitution 2. Quenching Final Product:
80°C, 120 min 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

Click to download full resolution via product page

Caption: Synthesis workflow for 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide.

Biological Activity and Mechanism of Action

2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide is primarily recognized for its role in hair care,
where it is used to promote hair growth and reduce hair loss.[4][7] Its mechanism, while not
fully elucidated, is believed to involve several key actions at the hair follicle level.[4][7]

Vasodilation: It is thought to dilate the capillaries surrounding the hair follicle, which
increases the supply of blood, oxygen, and essential nutrients to the hair root.[5][7]

o Potassium Channel Opening: Similar to Minoxidil, it may function as a potassium channel
opener, which helps transition hair follicles from the resting (telogen) phase to the growth
(anagen) phase.[7]

o Dermal Papilla Action: The compound acts at the dermal papilla, the part of the follicle that
regulates hair growth, to help recover weak follicle cells by providing necessary nutrition.[5]

e Anagen Phase Prolongation: Research suggests that it may extend the anagen phase of the
hair cycle, leading to longer and thicker hair.[4]

In addition to its application in hair growth, the compound has shown potential as an antiviral
agent, specifically against RNA viruses, making it a candidate for further virological research.[4]

[5]
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Caption: Proposed mechanism of action for hair growth promotion.

Safety and Regulation

The Scientific Committee on Cosmetic Products (SCCP) of the European Commission has
concluded that Pyrrolidinyl Diaminopyrimidine Oxide is safe for use in cosmetic products at
recommended concentrations.[4]

Conclusion

2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide is a scientifically significant compound with
established applications in cosmetics and potential in pharmaceuticals. Its well-defined
chemical properties and synthesis routes, coupled with its biological activity profile, make it a
valuable molecule for researchers and professionals in drug development and cosmetology.
Further research may continue to unveil its full therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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